Cas no 2418695-08-4 (Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate)

• Product Name: Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate
• CAS No: 2418695-08-4
• MF: C₁₂H₁₃ClO₅S
• MW: 304.746621847153
• CID: 5677692
• PubChem ID: 165769864
• Update Time: 2025-05-23

Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418695-08-4
• methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate
• EN300-26631211
• Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate

• Inchi： 1S/C12H13ClO5S/c1-6-9(5-14)7(2)11(19(13,16)17)8(3)10(6)12(15)18-4/h5H,1-4H3
• InChI Key： IZEVWDGHVYLCNW-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=C(C=O)C(C)=C(C(=O)OC)C=1C)(=O)=O

Computed Properties

• Exact Mass: 304.0172224g/mol
• Monoisotopic Mass: 304.0172224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.9Ų

Additional information on Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate

Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate: A Comprehensive Overview

The compound Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate (CAS No. 2418695-08-4) is a highly specialized organic compound with a complex structure and versatile applications. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique chemical properties and potential for innovative applications. Recent studies have highlighted its role in advanced material synthesis and drug development, making it a focal point for researchers worldwide.

Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate is characterized by its intricate molecular structure, which includes a benzoate backbone substituted with multiple functional groups. The presence of the chlorosulfonyl group at position 3 and the formyl group at position 5 introduces significant electronic and steric effects, influencing the compound's reactivity and stability. Additionally, the trimethyl substitution pattern at positions 2, 4, and 6 further enhances its chemical uniqueness. This combination of functional groups makes it an ideal candidate for various chemical transformations and applications.

Recent research has focused on the synthesis and characterization of Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate, with particular emphasis on its potential as a building block in organic synthesis. Scientists have explored its ability to participate in nucleophilic aromatic substitution reactions, which are critical in constructing complex molecular architectures. The compound's reactivity has been optimized through careful control of reaction conditions, enabling the formation of novel compounds with tailored properties.

In the realm of materials science, Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate has shown promise as a precursor for advanced polymers and high-performance materials. Its ability to undergo polymerization under specific conditions has led to the development of materials with enhanced thermal stability and mechanical strength. These properties make it particularly valuable in industries such as aerospace and electronics, where high-performance materials are essential.

The pharmaceutical industry has also taken notice of Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate, as it exhibits potential as a lead compound in drug discovery. Recent studies have explored its biological activity, particularly its ability to inhibit certain enzymes associated with diseases such as cancer and inflammation. The compound's unique structure allows for selective interactions with biological targets, making it a promising candidate for further preclinical development.

Moreover, Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate has been investigated for its environmental applications. Researchers have examined its role in catalytic processes aimed at reducing greenhouse gas emissions and improving energy efficiency. Its ability to act as a catalyst in carbon capture technologies has been particularly noteworthy, offering a sustainable solution to global environmental challenges.

Looking ahead, the continued exploration of Methyl 3-(chlorosulfonyl)-5-formyl-2,4,6-trimethylbenzoate is expected to yield even more groundbreaking discoveries. Its versatility as a chemical building block positions it as a key player in advancing scientific research across multiple disciplines. As technology evolves and new methodologies emerge, this compound will undoubtedly play a pivotal role in shaping the future of chemistry and related fields.